Cas no 1190320-44-5 (Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate)

• Product Name: Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate
• CAS No: 1190320-44-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD12963418
• CID: 3167637
• PubChem ID: 67981360
• Update Time: 2025-05-23

Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl2-chloro-4-methylbenzo[d]thiazole-6-carboxylate
• Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate
• SCHEMBL9952440
• 1190320-44-5
• methyl 2-chloro-4-methyl-1,3-benzothiazole-6-carboxylate
• 2-Chloro-4-methylbenzothiazole-6-carboxylic acid methyl ester

• MDL： MFCD12963418
• Inchi： 1S/C10H8ClNO2S/c1-5-3-6(9(13)14-2)4-7-8(5)12-10(11)15-7/h3-4H,1-2H3
• InChI Key： BOLDVAFZLUCRKJ-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=C(C(=O)OC)C=C2C)S1

Computed Properties

• Exact Mass: 240.9964274Da
• Monoisotopic Mass: 240.9964274Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Additional information on Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate

Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate (CAS No. 1190320-44-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate, identified by its CAS number 1190320-44-5, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its benzo[d]thiazole core structure, serves as a crucial building block in the synthesis of various biologically active molecules. The presence of both chloro and methyl substituents on the benzene ring, along with the carboxylate ester group, enhances its reactivity and makes it an invaluable asset in medicinal chemistry.

The benzo[d]thiazole scaffold is a well-documented pharmacophore in drug discovery, known for its broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural motif is particularly favored due to its ability to interact with biological targets such as enzymes and receptors, often leading to potent and selective therapeutic effects. In recent years, there has been a surge in research focused on developing novel derivatives of benzo[d]thiazole to address unmet medical needs.

In the context of current pharmaceutical research, Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate has been explored as a precursor for synthesizing small molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in generating compounds with potential applications in oncology. The chloro and methyl groups provide handles for further functionalization, allowing chemists to tailor the molecule's properties for specific biological outcomes. This flexibility has made it a preferred choice for medicinal chemists working on hit-to-lead optimization.

One notable area of interest is the development of kinase inhibitors, where benzo[d]thiazole derivatives have shown promise. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the core benzo[d]thiazole structure, researchers have been able to develop inhibitors that selectively target aberrant kinases, thereby mitigating disease progression. Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate has been used as a key intermediate in these efforts, contributing to the synthesis of novel kinase inhibitors with improved pharmacokinetic profiles.

Another emerging application of this compound is in the realm of antiviral therapy. The increasing prevalence of viral infections has necessitated the development of new antiviral agents with enhanced efficacy and reduced side effects. Benzo[d]thiazole derivatives have been shown to interfere with viral replication by inhibiting essential viral enzymes or disrupting viral protein-protein interactions. The structural features of Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate make it an attractive candidate for further derivatization into potent antiviral compounds. Recent studies have highlighted its role in generating lead candidates that exhibit significant antiviral activity against various pathogens.

The synthesis of Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a benzothiazole precursor, followed by selective chlorination and methylation at specific positions on the aromatic ring. The introduction of the carboxylate ester group at the 6-position enhances solubility and reactivity, making it easier to incorporate into more complex molecular architectures. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

In conclusion, Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate (CAS No. 1190320-44-5) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. The compound's contributions to oncology and antiviral research underscore its importance in addressing critical healthcare challenges. As research continues to evolve, Methyl 2-chloro-4-methylbenzo[d]thiazole-6-carboxylate will undoubtedly remain at the forefront of drug discovery efforts.